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This document provides an in-depth technical examination of 2-sec-Butylaniline (CAS No:
55751-54-7), focusing on critical safety protocols, handling procedures, and emergency
responses. Designed for researchers, chemists, and professionals in drug development, this
guide moves beyond mere procedural lists to explain the causality behind safety measures,
ensuring a culture of informed caution and experimental integrity.

Chemical and Hazard Identification: Understanding
the Core Risks

2-sec-Butylaniline, also known as 2-(1-methylpropyl)benzenamine, is an aniline derivative
with the molecular formula C10H1sN.[1][2][3] Its structure, featuring an amino group attached to
a benzene ring substituted with a sec-butyl group, dictates its reactivity and toxicological
profile.

A thorough understanding of its hazards is paramount before any handling. The primary routes
of exposure are inhalation, skin contact, and ingestion, all of which can lead to harmful effects.
[1][4] The Globally Harmonized System (GHS) classifies this chemical with significant warnings
that demand stringent control measures.
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GHS Hazard Classification:

o Acute Toxicity: Category 4 (Oral, Dermal, Inhalation). This classification indicates that 2-sec-
Butylaniline is harmful if swallowed, in contact with skin, or if inhaled.[4][5]

o Skin Corrosion/Irritation: Category 2. It is known to cause skin irritation.[6][7]
o Serious Eye Damage/Eye Irritation: Category 2. It causes serious eye irritation.[6][7]

o Specific Target Organ Toxicity (Single Exposure): Category 3. It may cause respiratory
irritation.[6][8][9]

The "harmful” designation stems from its systemic effects upon absorption. Like many aniline
compounds, it can potentially interfere with the blood's ability to carry oxygen, a condition
known as methemoglobinemia, though specific data for this endpoint on 2-sec-butylaniline is
not readily available. The irritation potential is linked to its chemical nature, which can disrupt
cell membranes upon contact.

Table 1: Physical and Chemical Properties of 2-sec-

Butylaniline

Property Value Source(s)
CAS Number 55751-54-7 [1][2]1[3]
Molecular Formula C1oH1sN [11[2]
Molecular Weight 149.23 g/mol [11121[3]

. ) 120-122 °C (at 16 mmHg);
Boiling Point [1]8]
~239 °C (at 760 mmHg)

Density ~0.957 g/mL at 25 °C [8][10]
Flash Point >101.5 °C (>230 °F) [11[8]
Storage Temperature 2-8°C (Refrigerated) [1]
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Exposure Controls and Personal Protective
Equipment (PPE): A Self-Validating System of
Protection

The primary directive in handling 2-sec-Butylaniline is to prevent any direct contact or
inhalation. This is achieved through a multi-layered approach combining engineering controls
and appropriate PPE. The causality is simple: if the chemical cannot reach the body, it cannot
cause harm.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All handling of 2-sec-Butylaniline must be conducted within a
properly functioning chemical fume hood.[1] This is non-negotiable. The hood's negative
pressure environment contains vapors and aerosols, preventing their escape into the
laboratory and protecting the user from inhalation, which can cause both systemic toxicity
and respiratory irritation.[4]

e Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions that might escape primary containment.

o Safety Stations: An eyewash station and safety shower must be readily accessible and
tested regularly.[11][12] Proximity is key for effective first aid in the event of an accidental
splash.

Personal Protective Equipment (PPE): The Last Barrier

The selection of PPE must be deliberate and based on the specific tasks being performed.

» Hand Protection: Wear chemical-resistant gloves. Materials such as nitrile or neoprene are
generally recommended.[5] It is critical to consult the glove manufacturer's compatibility data.
Always inspect gloves for tears or pinholes before use. Double-gloving can provide
additional protection during high-risk procedures. Contaminated gloves should be removed
using the proper technique to avoid skin contact and disposed of as hazardous waste.

o Eye and Face Protection: Chemical safety goggles are mandatory.[1] If there is a significant
splash risk, a face shield should be worn in addition to goggles to protect the entire face.
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o Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk
of splashes or spills, a chemically resistant apron or suit should be utilized.[6] All clothing
worn in the lab should be washable; contaminated clothing must be removed immediately
and decontaminated before reuse.[1][4]

» Respiratory Protection: Typically not required if work is performed within a certified chemical
fume hood. However, in the case of a large spill or a failure of engineering controls, a
NIOSH-approved respirator with an organic vapor cartridge may be necessary.[1]
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Task Assessment:
Handling 2-sec-Butylaniline

Mandatory Base PPE:
- Chemical Safety Goggles STOP WORK
- Lab Coat Consult EHS
- Chemical Resistant Gloves

Add Face Shield

Add NIOSH-Approved Respirator
(Organic Vapor Cartridge)

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-sec-Butylaniline.
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Safe Handling, Storage, and Disposal Protocols
Prudent Handling Practices

Adherence to standard safe laboratory practices is essential.

e Personnel Qualification: Only individuals properly trained in handling hazardous chemicals
should work with 2-sec-Butylaniline.[1]

e Avoidance of Contact: Plan all experimental steps to minimize the generation of aerosols and
to avoid direct contact.

e Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[1][4] Do not eat, drink, or smoke in the laboratory.[5]

e Incompatible Materials: Keep away from strong oxidizing agents, acids, and acid chlorides.
[1][13] Aniline derivatives can react vigorously with these materials, creating a risk of fire or
explosion.

e Heat and Ignition Sources: Avoid heat, flames, and sparks.[1] While its flash point is
relatively high, heating can increase its vapor pressure, creating a potentially flammable
atmosphere.

Storage Requirements

Proper storage is crucial for maintaining chemical integrity and preventing hazardous
situations.

o Container: Store in a tightly closed, properly labeled container.[1][4]

o Location: Keep in a cool, dry, and well-ventilated area, separate from incompatible materials.
[13]

o Temperature: Refrigerated storage (2-8°C) is recommended to ensure stability and minimize
vapor pressure.[1]

Waste Disposal

Chemical waste must be managed responsibly to protect personnel and the environment.
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o Classification: 2-sec-Butylaniline and any materials contaminated with it (e.g., gloves,
absorbent pads, glassware) must be treated as hazardous waste.

e Collection: Collect waste in a dedicated, labeled, and sealed container. Do not mix with
incompatible waste streams.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
following all local, state, and national regulations.[1][4] Do not pour down the drain.[1]

Emergency Procedures: Rapid and Correct
Response

In the event of an exposure or spill, a swift and correct response is critical to mitigating harm.

First Aid Measures

The guiding principle is immediate and thorough decontamination.

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,
provide artificial respiration (avoiding mouth-to-mouth if the rescuer could be exposed) and
seek immediate medical attention.[4][5]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[1][4] Seek medical attention
if irritation persists or if symptoms of systemic toxicity develop.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open to ensure thorough rinsing.[1][5] Remove contact lenses if present and easy
to do. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person.[1][14] Seek immediate medical attention.

Accidental Release Measures

A spill of 2-sec-Butylaniline requires a calm, methodical response to ensure the safety of all
laboratory personnel.
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Spill of 2-sec-Butylaniline Occurs

Is the spill large or
is ventilation inadequate?

No ($mall & Contained)

Don appropriate PPE:
Evacuate the area. - Respirator (if needed)
Alert EHS/Emergency Services. - Double Gloves

Restrict access. - Goggles & Face Shield
- Chemical Apron

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite).

Carefully absorb the material.
Work from outside to center.

l

Collect absorbed material and
contaminated items into a
sealed hazardous waste container.

:

Decontaminate the spill area
with an appropriate solvent
followed by soap and water.

Dispose of all materials
as hazardous waste.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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